Cas no 3457-66-7 (3-bromoazepan-2-one)

3-Bromoazepan-2-one is a brominated lactam derivative featuring a seven-membered azepane ring, serving as a versatile intermediate in organic synthesis and pharmaceutical research. Its reactive bromine substituent at the 3-position enables selective functionalization, making it valuable for constructing complex heterocyclic frameworks or modifying existing structures. The lactam moiety provides a stable yet modifiable scaffold, suitable for further transformations such as nucleophilic substitution or ring-opening reactions. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, including potential enzyme inhibitors or receptor modulators. Its well-defined structure and synthetic utility make it a practical choice for researchers exploring novel nitrogen-containing compounds.
3-bromoazepan-2-one structure
3-bromoazepan-2-one structure
Product Name:3-bromoazepan-2-one
CAS No:3457-66-7
MF:C6H10BrNO
MW:192.05370092392
MDL:MFCD02683824
CID:839707
PubChem ID:11030635
Update Time:2025-05-20

3-bromoazepan-2-one Chemical and Physical Properties

Names and Identifiers

    • 2H-Azepin-2-one, 3-bromohexahydro-
    • LogP
    • 3-bromo azepan-2-one
    • 3-bromoazepan-2-one
    • MDL： MFCD02683824
    • Inchi： 1S/C6H10BrNO/c7-5-3-1-2-4-8-6(5)9/h5H,1-4H2,(H,8,9)
    • InChI Key： ZOGNPJHCXKAYAJ-UHFFFAOYSA-N
    • SMILES： BrC1C(NCCCC1)=O

Computed Properties

  • Exact Mass: 190.9946
  • Monoisotopic Mass: 190.994577
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.465
  • Boiling Point: 320.694°C at 760 mmHg
  • Flash Point: 147.751°C
  • Refractive Index: 1.506
  • PSA: 29.1

3-bromoazepan-2-one Pricemore >>

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AB317099-25 g
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CHENG DOU FEI BO YI YAO Technology Co., Ltd.
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3-bromoazepan-2-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:3457-66-7)3-bromoazepan-2-one
Order Number:A946964
Stock Status:in Stock
Quantity:5g/10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:56
Price ($):315.0/481.0/740.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:3457-66-7)3-bromoazepan-2-one
A946964
Purity:99%/99%/99%
Quantity:5g/10g/25g
Price ($):315.0/481.0/740.0
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